Cas no 27074-10-8 (2,6-difluorobenzene-1,4-dicarboxylic acid)

• Product Name: 2,6-difluorobenzene-1,4-dicarboxylic acid
• CAS No: 27074-10-8
• MF: C₈H₄F₂O₄
• MW: 202.111769676208
• CID: 5223978
• PubChem ID: 23235342
• Update Time: 2026-03-07

2,6-difluorobenzene-1,4-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-difluorobenzene-1,4-dicarboxylic acid

• Inchi： 1S/C8H4F2O4/c9-4-1-3(7(11)12)2-5(10)6(4)8(13)14/h1-2H,(H,11,12)(H,13,14)
• InChI Key： OHLHLWHVHGVUCU-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=C(F)C=C(C(O)=O)C=C1F

Additional information on 2,6-difluorobenzene-1,4-dicarboxylic acid

Introduction to 2,6-Difluorobenzene-1,4-Dicarboxylic Acid (CAS No. 27074-10-8)

2,6-Difluorobenzene-1,4-dicarboxylic acid (CAS No. 27074-10-8) is a versatile organic compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a benzene ring substituted with two fluorine atoms at the 2 and 6 positions and two carboxylic acid groups at the 1 and 4 positions. The combination of these functional groups imparts a range of desirable properties, making it a valuable building block for various applications.

The chemical formula of 2,6-difluorobenzene-1,4-dicarboxylic acid is C₈H₄F₂O₄. Its molecular weight is approximately 198.11 g/mol. The compound is a white crystalline solid at room temperature and is soluble in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO). These solubility properties make it suitable for use in a variety of chemical reactions and processes.

In recent years, 2,6-difluorobenzene-1,4-dicarboxylic acid has been extensively studied for its potential applications in the synthesis of advanced materials and pharmaceuticals. One notable area of research involves the use of this compound as a precursor for the synthesis of conjugated polymers and covalent organic frameworks (COFs). These materials exhibit exceptional electronic and optical properties, making them ideal for applications in organic electronics, photovoltaics, and sensing technologies.

The presence of fluorine atoms in the structure of 2,6-difluorobenzene-1,4-dicarboxylic acid significantly influences its chemical reactivity and physical properties. Fluorine substitution generally enhances the stability and hydrophobicity of organic compounds, which can be advantageous in various industrial processes. For example, fluorinated compounds are often used in the development of coatings and adhesives due to their improved durability and resistance to environmental factors.

In the pharmaceutical industry, 2,6-difluorobenzene-1,4-dicarboxylic acid has shown promise as an intermediate in the synthesis of novel drugs. The carboxylic acid groups can be readily functionalized through esterification or amide formation reactions, allowing for the creation of a wide range of bioactive molecules. Recent studies have explored its use in the development of anti-inflammatory agents and anticancer drugs. The unique electronic properties conferred by the fluorine atoms can enhance the pharmacological activity and selectivity of these compounds.

The synthesis of 2,6-difluorobenzene-1,4-dicarboxylic acid typically involves multi-step processes that include aromatic substitution reactions and carboxylation steps. One common synthetic route involves the reaction of 2,6-difluorobromobenzene with carbon monoxide in the presence of a palladium catalyst to form the dicarboxylic acid derivative. This method has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In addition to its synthetic utility, 2,6-difluorobenzene-1,4-dicarboxylic acid has been investigated for its environmental impact. Studies have shown that it exhibits low toxicity and minimal environmental persistence when used under controlled conditions. However, proper handling and disposal practices are essential to ensure environmental safety.

The future prospects for 2,6-difluorobenzene-1,4-dicarboxylic acid are promising. Ongoing research aims to further explore its potential applications in emerging fields such as nanotechnology and biotechnology. For instance, researchers are investigating its use as a building block for self-assembling nanostructures with tailored functionalities. These structures could have applications in drug delivery systems and tissue engineering.

In conclusion, 2,6-difluorobenzene-1,4-dicarboxylic acid (CAS No. 27074-10-8) is a multifaceted compound with a wide range of applications in chemistry and related fields. Its unique molecular structure endows it with valuable properties that make it an attractive candidate for advanced materials synthesis and pharmaceutical development. As research continues to advance, it is likely that new and innovative uses for this compound will be discovered.